5-Hydroxyisaxonine

• CAS No.: 76455-86-2
• Molecular Formula: C7H11N3O
• Molecular Weight: 153.18 g/mol
• IUPAC Name: 2-(propan-2-ylamino)pyrimidin-5-ol
• InChI: InChI=1S/C7H11N3O/c1-5(2)10-7-8-3-6(11)4-9-7/h3-5,11H,1-2H3,(H,8,9,10)
• InChI Key: UBGRSKXBCVWAOV-UHFFFAOYSA-N
• SMILES: CC(C)NC1=NC=C(C=N1)O
• Synonyms: 5-hydroxy-N-isopropyl-2-aminopyrimidine; 5-hydroxyisaxonine; 5-OHIAP

Description

5-Hydroxyisaxonine (hypothetical structure inferred from nomenclature) is a hydroxy-substituted heterocyclic compound, likely related to the isoxazole or isothiazole family. While direct references to "5-Hydroxyisaxonine" are absent in the provided evidence, structural analogs such as 3-Hydroxyisoxazole-5-carboxylic acid (CAS 13626-60-3) and 5-Hydroxy-eicosatetraenoic acid derivatives (CAS 114562-59-3) suggest a compound featuring a hydroxyl group (-OH) attached to a nitrogen- or sulfur-containing heterocyclic core . Such compounds are typically synthesized via nucleophilic displacement reactions or oxidation pathways, as seen in hydroxyisothiazoles and hydroxyisoxazoles .

Comparison with Similar Compounds

Structural and Physicochemical Properties

Table 1 compares 5-Hydroxyisaxonine with structurally related hydroxy-substituted heterocycles and derivatives:

Compound	Molecular Formula	CAS Number	Molecular Weight (g/mol)	Key Functional Groups	Solubility	Source
3-Hydroxyisoxazole-5-carboxylic acid	C₄H₃NO₄	13626-60-3	129.08	Isoxazole, -COOH, -OH	Water-soluble
5-Hydroxy-eicosatetraenoic acid	C₂₀H₃₂O₃	114562-59-3	320.47	Polyunsaturated fatty acid, -OH	Lipophilic
5-Hydroxy-DL-lysine hydrochloride	C₆H₁₄N₂O₃·HCl	1190-94-9	198.65	Amino acid, -OH, -NH₂	Water-soluble
3-Hydroxy-5-methylisoxazole	C₄H₅NO₂	Not available	99.09	Isoxazole, -OH, -CH₃	Moderate in organic solvents

Key Observations :

• Hydroxyisoxazoles (e.g., 3-Hydroxyisoxazole-5-carboxylic acid) share a five-membered aromatic ring with oxygen and nitrogen atoms, conferring polarity and water solubility. These are distinct from 5-Hydroxy-DL-lysine, an amino acid derivative with a linear carbon chain .
• 5-Hydroxy-eicosatetraenoic acid is a lipophilic fatty acid derivative, contrasting sharply with heterocyclic hydroxy compounds in solubility and biological roles .

Stability and Reactivity

• Hydroxyisoxazoles exhibit moderate thermal stability but are prone to hydrolysis under acidic conditions due to the labile hydroxyl group .
• 5-Hydroxy-DL-lysine is hygroscopic and requires storage at low temperatures to prevent decomposition .